2-[(E)-[6-Hydroxy-1-(4-methylphenyl)-2,4-dioxopyrimidin-5-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
2-[(E)-[6-Hydroxy-1-(4-methylphenyl)-2,4-dioxopyrimidin-5-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0440165
InChI:
InChI=1S/C21H18N4O3S/c1-12-6-8-13(9-7-12)25-20(27)16(18(26)24-21(25)28)11-23-19-15(10-22)14-4-2-3-5-17(14)29-19/h6-9,11,27H,2-5H2,1H3,(H,24,26,28)/b23-11+
SMILES:
CC1=CC=C(C=C1)N2C(=C(C(=O)NC2=O)C=NC3=C(C4=C(S3)CCCC4)C#N)O
Molecular Formula:
C21H18N4O3S
Molecular Weight:
406.5g/mol
2-[(E)-[6-Hydroxy-1-(4-methylphenyl)-2,4-dioxopyrimidin-5-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
CAS No.:
Cat. No.: VC0440165
Molecular Formula: C21H18N4O3S
Molecular Weight: 406.5g/mol
* For research use only. Not for human or veterinary use.
![2-[(E)-[6-Hydroxy-1-(4-methylphenyl)-2,4-dioxopyrimidin-5-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H18N4O3S |
|---|---|
| Molecular Weight | 406.5g/mol |
| IUPAC Name | 2-[(E)-[6-hydroxy-1-(4-methylphenyl)-2,4-dioxopyrimidin-5-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
| Standard InChI | InChI=1S/C21H18N4O3S/c1-12-6-8-13(9-7-12)25-20(27)16(18(26)24-21(25)28)11-23-19-15(10-22)14-4-2-3-5-17(14)29-19/h6-9,11,27H,2-5H2,1H3,(H,24,26,28)/b23-11+ |
| Standard InChI Key | NFOXODYHXGGSIS-FOKLQQMPSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=C(C(=O)NC2=O)C=NC3=C(C4=C(S3)CCCC4)C#N)O |
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